Cas no 83435-58-9 (tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate structure
83435-58-9 structure
tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
83435-58-9
C10H19NO3
201.262763261795
MFCD00040580
60568
688279

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Properties

Names and Identifiers

    • (R)-1-Boc-2-(hydroxymethyl)pyrrolidine
    • BOC-D-Prolinol
    • N-(tert-Butoxycarbonyl)-D-prolinol
    • (R)-(+)-1-Boc-2-pyrrolidinemethanol
    • (R)-tert-Butyl 2-(hydroxymethyl)-pyrrolidine-1-carboxylate
    • (R)-tert-Butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • 3-(Boc-amino)-3-(4-fluorophenyl)-1-propanol
    • Boc-D-Pro-ol
    • N-Boc-D-prolinol
    • N-tert-Butoxycarbonyl-D-prolinol,
    • tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • tert-butyl (R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • (+)-n-tboc-d-prolinol
    • (R)-1-(Tert-Butoxycarbonyl)-2-PyrrolidineMethanol
    • 1-Boc-D-Prolinol
    • (R)-1-Boc-2-pyrrolidinemethanol
    • (R)-(+)-1-(tert-Butoxycarbonyl)-2-pyrrolidinemethanol
    • N-tert-Butoxycarbonyl-D-prolinol
    • SMR000857152
    • (R)-(-)
    • (R)-1-Boc-pyrrolidin-2-yl-methanol
    • HMS2231L07
    • AM83119
    • (R)-(+)-1-(tert-Butoxycarbonyl)-2-pyrrolidinemethanol, N-t-Boc-D-prolinol, N-Boc-D-prolinol
    • DTXSID40350854
    • 59378-81-3
    • DS-14390
    • 83435-58-9
    • AKOS005259759
    • AC-5652
    • (R)-1-t-butoxycarbonyl-2-pyrrolidinemethanol
    • (R)-tert-butyl (hydroxymethyl)pyrrolidine-1-carboxylate
    • (R)-2-HYDROXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • MLS001332408
    • (2R)-(+)-1-Boc-2-pyrrolidinemethanol
    • BCP25215
    • Boc-(R)-prolinol
    • N-Boc-D-prolinol, puriss., >=99.0% (TLC)
    • (R)-1-tert-butoxycarbonyl-2-hydroxymethylpyrrolidine
    • Z1269244172
    • 1,1-dimethylethyl (2R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
    • N-t-Boc-D-prolinol
    • CHEMBL1869411
    • CS-D1199
    • BP-13177
    • MFCD00066232
    • (R)-(+)-1-Boc-2-pyrrolidinemethanol, 98%
    • (R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
    • 2-Methyl-2-propanyl (2R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
    • B3076
    • HY-78924
    • tert-butyl (R)-2-hydroxymethylpyrrolidine-1-carboxylate
    • 2-(R)-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • NCGC00166099-01
    • (2R)-N-tert-Butyloxycarbonylpyrrolidin-2-ylmethanol
    • Q-101619
    • (R)-(+)-1-(t-butoxycarbonyl)-2-pyrrolidinemethanol
    • tert-butyl (2R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
    • (R)-t-Butyl 2-(hydroxymethyl)-1-pyrrolidinecarboxylate
    • (R)-(+)-(tert-butoxy-carbonyl)-2-pyrrolidinemethanol
    • (R)-2-(hydroxymethyl)-1pyrrolidinecarboxylic acid, 1,1-dimethylethyl ester
    • SCHEMBL135177
    • t-butyl (R)-2-hydroxymethylpyrrolidine-1-carboxylate
    • (R)-2-(hydroxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • MLS001332407
    • N-Alpha-tert-butoxycarbonyl-D-prolinol
    • BFFLLBPMZCIGRM-MRVPVSSYSA-N
    • (+) N-BOC-D-prolinol
    • EN300-153802
    • (R)-(+)-2-Hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (R)-N-Boc-pyrrolidine-2-methanol
    • (R)-N-Boc prolinol
    • (R)-Boc-prolinol
    • tert-butyl(2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • N-BOC-D-PRO-OH
    • MFCD00040580
    • 1,1-Dimethylethyl (2R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylate (ACI)
    • 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (R)- (ZCI)
    • (R)-(+)-2-Hydroxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
    • (R)-1-(tert-Butoxycarbonyl)-2-(hydroxymethyl)pyrrolidine
    • (R)-1-tert-Butyloxycarbonyl-2-(hydroxymethyl)pyrrolidine
    • (R)-2-(Hydroxymethyl)pyrrolidin-1-carboxylic acid tert-butyl ester
    • (R)-2-Hydroxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
    • (R)-[1-(tert-Butoxycarbonyl)pyrrolidin-2-yl]methanol
    • 1-BOC-2-(R)-pyrrolidinemethanol
    • 2-(Hydroxymethyl)pyrrolidine-1-carboxylic acid (R)-tert-butyl ester
    • N-tert-Butoxycarbonyl-(2R)-2-pyrrolidinemethanol
    • tert-Butyl (R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
    • DB-031293
    • DB-344895
    • +Expand
    • MFCD00040580
    • BFFLLBPMZCIGRM-MRVPVSSYSA-N
    • 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h8,12H,4-7H2,1-3H3/t8-/m1/s1
    • O(C(C)(C)C)C(N1CCC[C@@H]1CO)=O

Computed Properties

  • 201.136493g/mol
  • 0
  • 1
  • 1
  • 3
  • 3
  • 201.136493g/mol
  • 201.136493g/mol
  • 49.8Ų
  • 14
  • 210
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • 1.31610
  • 49.77000
  • 54 ° (C=5, MeOH)
  • Insoluble
  • 289.5°C at 760 mmHg
  • 58.0 to 63.0 deg-C
  • 128.9℃
  • White to Yellow Solid
  • Insoluble in water
  • 49 º (589nm, =1.3, CHCl3)
  • [α]23/D +50°, c = 1.3 in chloroform
  • 1.0840

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

  • GHS07 GHS07
  • 3
  • S26-S36
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Inert atmosphere,2-8°C
  • 36/37/38
  • Warning

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Customs Data

  • 2933990090

  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003CNS-1g
Boc-D-Prolinol
 83435-58-9 95%
1g
 $6.00 2024-04-21
A2B Chem LLC
AB55576-1g
Boc-D-Prolinol
 83435-58-9 97%
1g
 $6.00 2024-04-19
AAPPTec
DBP201-1g
Boc-D-Prolinol
 83435-58-9
1g
 $50.00 2024-07-20
Ambeed
A299194-1g
Boc-D-Prolinol
 83435-58-9 97%
1g
 $7.0 2024-07-24
Apollo Scientific
OR315048-1g
N-BOC-D-Prolinol
 83435-58-9 97%
1g
 £34.00 2023-08-31
Crysdot LLC
CD21002272-500g
Boc-D-Prolinol
 83435-58-9 97%
500g
 $545 2024-07-18
Enamine
EN300-153802-0.05g
tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
 83435-58-9 95%
0.05g
 $19.0 2023-11-26
TRC
B689475-5g
N-(tert-Butoxycarbonyl)-D-prolinol
 83435-58-9
5g
 $ 127.00 2023-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B117167-1g
tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
 83435-58-9 98%
1g
 ¥29.90 2023-09-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD220113-1g
Boc-D-Prolinol
 83435-58-9 97%
1g
 ￥24.0 2024-04-18

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Synthesis

Synthetic Circuit 1

1955537-79-7 1955537-79-7
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  Iron(II) phthalocyanine ,  4,4′-Bipyridine Solvents: Toluene ;  18 h, 0.4 MPa, 80 °C
Reference
2,3-Dichloro-5,6-dicyano-1,4-benzoquinone-catalyzed aerobic oxidation reactions via multistep electron transfers with iron(II) phthalocyanine as an electron-transfer mediator
Hong, Yiming; et al, RSC Advances, 2016, 6(57), 51908-51913

Synthetic Circuit 2

68832-13-3 68832-13-3
24424-99-5 24424-99-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ;  30 min, rt → reflux
Reference
Synthesis, Radiolabeling, and in Vitro and in Vivo Evaluation of [18F]ENL30: A Potential PET Radiotracer for the 5-HT7 Receptor
Tampio L'Estrade, Elina; et al, ACS Omega, 2019, 4(4), 7344-7353

Synthetic Circuit 3

68832-13-3 68832-13-3
24424-99-5 24424-99-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
Reference
A novel N-(pyrrolidinyl-2-methyl)glycine-based PNA with a strong preference for RNA over DNA
Slaitas, Andis; et al, European Journal of Organic Chemistry, 2002, (14), 2391-2399

Synthetic Circuit 4

68832-13-3 68832-13-3
24424-99-5 24424-99-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
Syntheses and biological evaluation of peptides containing a transition-state isostere: The chemistry of functionalized sulfonamides in the quest for protease inhibitors and catalytic antibodies
Moree, Willy Jantina, 1994, , ,

Synthetic Circuit 5

73323-65-6 73323-65-6
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Lithium chloride ,  Sodium borohydride
Reference
Enzyme-catalyzed enantiomeric resolution of N-Boc-proline as the key-step in an expeditious route towards RAMP
Kurokawa, Masayuki; et al, Tetrahedron: Asymmetry, 2003, 14(10), 1323-1333

Synthetic Circuit 6

73323-65-6 73323-65-6
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
4,6-Disubstituted-1H-Indazole-4-Amine derivatives with immune-chemotherapy effect and in vivo antitumor activity
Huo, Cui; et al, European Journal of Medicinal Chemistry, 2022, 241,

Synthetic Circuit 7

3006017-83-7 3006017-83-7
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Biphenyl Solvents: Methanol ,  Acetone ;  15 min, rt; 24 h, rt
Reference
Benzoyldiisopropylchlorosilane: a visible light photocleavable alcohol protecting group
Lind, Florian; et al, Chemical Science, 2023, 14(44), 12615-12620

Synthetic Circuit 8

37784-17-1 37784-17-1
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Pivaloyl chloride
1.2 Reagents: Sodium borohydride
Reference
Synthesis and biological evaluation of potential 5-HT7 receptor PET radiotracers
Andries, Julien; et al, European Journal of Medicinal Chemistry, 2011, 46(8), 3455-3461

Synthetic Circuit 9

37784-17-1 37784-17-1
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0.5 h, 4 - 7 °C; 15 h, 4 - 7 °C
Reference
Synthesis and evaluation of in vivo anti-hypothermic effect of all stereoisomers of the thyrotropin-releasing hormone mimetic: Rovatirelin Hydrate
Kobayashi, Naotake ; et al, Journal of Peptide Science, 2019, 25(12),

Synthetic Circuit 10

37784-17-1 37784-17-1
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Isobutyl chloroformate Solvents: Tetrahydrofuran
1.2 Reagents: Iodine ,  Sodium borohydride Solvents: Tetrahydrofuran
Reference
Endomorphin-1 Analogues Containing β-Proline Are μ-Opioid Receptor Agonists and Display Enhanced Enzymatic Hydrolysis Resistance
Cardillo, Giuliana; et al, Journal of Medicinal Chemistry, 2002, 45(12), 2571-2578

Synthetic Circuit 11

1071494-85-3 1071494-85-3
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt → 0 °C
1.2 Reagents: Hydrogen peroxide ;  0 °C → reflux; 6.5 h, reflux
Reference
The first example of enamine-Lewis acid cooperative bifunctional catalysis: application to the asymmetric Aldol reaction
Arnold, Kenny; et al, Chemical Communications (Cambridge, 2008, (33), 3879-3881

Synthetic Circuit 12

1110786-48-5 1110786-48-5
24424-99-5 24424-99-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Catalysts: NADPH ,  Magnesium bromide ,  Alcohol dehydrogenase Solvents: Isopropanol ,  Hexane ;  18 h, pH 9, 30 °C
1.2 Reagents: Triphenylphosphine ,  Water Solvents: Tetrahydrofuran ;  24 h, pH 9, rt
1.3 Reagents: Sodium carbonate Solvents: Dichloromethane ,  Water ;  12 h, rt
Reference
Chemo- and Stereodivergent Preparation of Terminal Epoxides and Bromohydrins through One-Pot Biocatalysed Reactions: Access to Enantiopure Five- and Six-Membered N-Heterocycles
Bisogno, Fabricio R.; et al, Advanced Synthesis & Catalysis, 2010, 352(10), 1657-1661

Synthetic Circuit 13

344-25-2 344-25-2
83435-58-9 83435-58-9
Reaction Conditions
Reference
Synthesis and Stereochemical Assignment of Conioidine A: DNA- and HSA-Binding Studies of the Four Diastereomers
Shaktah, Ryan; et al, Journal of Natural Products, 2020, 83(10), 3191-3198

Synthetic Circuit 14

344-25-2 344-25-2
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  3 h, 70 °C
2.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ,  Water ;  16 h, rt
Reference
Pyrrolidine-Oxadiazolone Conjugates as Organocatalysts in Asymmetric Michael Reaction
Mahato, Chandan K.; et al, Journal of Organic Chemistry, 2019, 84(2), 1053-1063

Synthetic Circuit 15

344-25-2 344-25-2
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
2.1 -
Reference
Solvent free, fast and asymmetric Michael additions of ketones to nitroolefins using chiral pyrrolidine-pyridone conjugate bases as organocatalysts
Mahato, Chandan K.; et al, Tetrahedron: Asymmetry, 2017, 28(4), 511-515

Synthetic Circuit 16

1245539-83-6 1245539-83-6
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt
2.1 Catalysts: NADPH ,  Magnesium bromide ,  Alcohol dehydrogenase Solvents: Isopropanol ,  Hexane ;  18 h, pH 9, 30 °C
2.2 Reagents: Triphenylphosphine ,  Water Solvents: Tetrahydrofuran ;  24 h, pH 9, rt
2.3 Reagents: Sodium carbonate Solvents: Dichloromethane ,  Water ;  12 h, rt
Reference
Chemo- and Stereodivergent Preparation of Terminal Epoxides and Bromohydrins through One-Pot Biocatalysed Reactions: Access to Enantiopure Five- and Six-Membered N-Heterocycles
Bisogno, Fabricio R.; et al, Advanced Synthesis & Catalysis, 2010, 352(10), 1657-1661

Synthetic Circuit 17

145681-01-2 145681-01-2
83435-58-9 83435-58-9
Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: Water ;  25 h, pH 7.0, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 30 °C
2.1 Reagents: Lithium chloride ,  Sodium borohydride
Reference
Enzyme-catalyzed enantiomeric resolution of N-Boc-proline as the key-step in an expeditious route towards RAMP
Kurokawa, Masayuki; et al, Tetrahedron: Asymmetry, 2003, 14(10), 1323-1333

Synthetic Circuit 18

149682-82-6 149682-82-6
74-97-5 74-97-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Zinc chloride Solvents: Diethyl ether ;  -78 °C → rt; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt → 0 °C
2.2 Reagents: Hydrogen peroxide ;  0 °C → reflux; 6.5 h, reflux
Reference
The first example of enamine-Lewis acid cooperative bifunctional catalysis: application to the asymmetric Aldol reaction
Arnold, Kenny; et al, Chemical Communications (Cambridge, 2008, (33), 3879-3881

Synthetic Circuit 19

24424-99-5 24424-99-5
344-25-2 344-25-2
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Triethylamine
2.1 Reagents: 4-Methylmorpholine ,  Pivaloyl chloride
2.2 Reagents: Sodium borohydride
Reference
Synthesis and biological evaluation of potential 5-HT7 receptor PET radiotracers
Andries, Julien; et al, European Journal of Medicinal Chemistry, 2011, 46(8), 3455-3461

Synthetic Circuit 20

43041-12-9 43041-12-9
24424-99-5 24424-99-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  1.5 h, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
4,6-Disubstituted-1H-Indazole-4-Amine derivatives with immune-chemotherapy effect and in vivo antitumor activity
Huo, Cui; et al, European Journal of Medicinal Chemistry, 2022, 241,

Synthetic Circuit 21

86953-79-9 86953-79-9
83622-42-8 83622-42-8
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Sparteine ,  sec-Butyllithium Solvents: Diethyl ether ,  Cyclohexane ;  -78 °C; 10 min, -78 °C
1.2 Solvents: Diethyl ether ;  -78 °C; 4.5 h, -78 °C
1.3 Reagents: Zinc chloride Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; 16 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt → 0 °C
2.2 Reagents: Hydrogen peroxide ;  0 °C → reflux; 6.5 h, reflux
Reference
The first example of enamine-Lewis acid cooperative bifunctional catalysis: application to the asymmetric Aldol reaction
Arnold, Kenny; et al, Chemical Communications (Cambridge, 2008, (33), 3879-3881

Synthetic Circuit 22

344-25-2 344-25-2
67-56-1 67-56-1
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 2 h, 40 °C
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  1.5 h, rt
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 3 h, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
4,6-Disubstituted-1H-Indazole-4-Amine derivatives with immune-chemotherapy effect and in vivo antitumor activity
Huo, Cui; et al, European Journal of Medicinal Chemistry, 2022, 241,

Synthetic Circuit 23

59433-50-0 59433-50-0
74-88-4 74-88-4
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, rt
1.2 10 h, rt
2.1 Catalysts: Triacylglycerol lipase Solvents: Water ;  25 h, pH 7.0, 30 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2.5, 30 °C
3.1 Reagents: Lithium chloride ,  Sodium borohydride
Reference
Enzyme-catalyzed enantiomeric resolution of N-Boc-proline as the key-step in an expeditious route towards RAMP
Kurokawa, Masayuki; et al, Tetrahedron: Asymmetry, 2003, 14(10), 1323-1333

Synthetic Circuit 24

821-62-5 821-62-5
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Ammonium acetate Solvents: Acetone ,  Water ;  overnight, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
2.2 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt
3.1 Catalysts: NADPH ,  Magnesium bromide ,  Alcohol dehydrogenase Solvents: Isopropanol ,  Hexane ;  18 h, pH 9, 30 °C
3.2 Reagents: Triphenylphosphine ,  Water Solvents: Tetrahydrofuran ;  24 h, pH 9, rt
3.3 Reagents: Sodium carbonate Solvents: Dichloromethane ,  Water ;  12 h, rt
Reference
Chemo- and Stereodivergent Preparation of Terminal Epoxides and Bromohydrins through One-Pot Biocatalysed Reactions: Access to Enantiopure Five- and Six-Membered N-Heterocycles
Bisogno, Fabricio R.; et al, Advanced Synthesis & Catalysis, 2010, 352(10), 1657-1661

Synthetic Circuit 25

1119-51-3 1119-51-3
83435-58-9 83435-58-9
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  rt
2.1 Reagents: N-Bromosuccinimide ,  Ammonium acetate Solvents: Acetone ,  Water ;  overnight, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
3.2 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt
4.1 Catalysts: NADPH ,  Magnesium bromide ,  Alcohol dehydrogenase Solvents: Isopropanol ,  Hexane ;  18 h, pH 9, 30 °C
4.2 Reagents: Triphenylphosphine ,  Water Solvents: Tetrahydrofuran ;  24 h, pH 9, rt
4.3 Reagents: Sodium carbonate Solvents: Dichloromethane ,  Water ;  12 h, rt
Reference
Chemo- and Stereodivergent Preparation of Terminal Epoxides and Bromohydrins through One-Pot Biocatalysed Reactions: Access to Enantiopure Five- and Six-Membered N-Heterocycles
Bisogno, Fabricio R.; et al, Advanced Synthesis & Catalysis, 2010, 352(10), 1657-1661

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Raw materials

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Preparation Products

tert-butyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Suppliers

SHANGHAI CHIRAL CHEMICALS INC.
Audited Supplier Audited Supplier
(CAS:83435-58-9)
TIAN XIAN SHENG
13472570865
2850176121@qq.com
J&K Scientific
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(CAS:83435-58-9)
ZHAI XIAN SHENG
18210857532
xiangyang.zhai@jk-sci.com
HU ZHOU TIAN RUI Biotechnology Co., Ltd.
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(CAS:83435-58-9)
CHEN HUAN BIN
17757221717
lula119@163.com
JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.
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(CAS:83435-58-9)
WANG JING LI
13156898909
hope2084@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:83435-58-9)
TANG SI LEI
15026964105
2881489226@qq.com
HU BEI SHENG JING XIANG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83435-58-9)
TAO JING LI
13347833233
549483679@qq.com

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